Cas no 767246-36-6 (Methyl 3-(2-methylpiperidin-1-yl)propanoate)

• Product Name: Methyl 3-(2-methylpiperidin-1-yl)propanoate
• CAS No: 767246-36-6
• MF: C₁₀H₁₉NO₂
• MW: 185.26336312294
• CID: 3148334
• PubChem ID: 416350
• Update Time: 2025-06-14

Methyl 3-(2-methylpiperidin-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(2-methylpiperidin-1-yl)propanoate
• 767246-36-6
• AKOS016342102
• MFCD11053035
• LS-01478
• H23231
• AKOS000321399
• SB41353
• methyl3-(2-methylpiperidin-1-yl)propanoate
• STK502887
• ALBB-004060

• Inchi： 1S/C10H19NO2/c1-9-5-3-4-7-11(9)8-6-10(12)13-2/h9H,3-8H2,1-2H3
• InChI Key： PJCRNZVEJBXMEZ-UHFFFAOYSA-N
• SMILES： N1(CCC(OC)=O)CCCCC1C

Computed Properties

• Exact Mass: 185.141578849Da
• Monoisotopic Mass: 185.141578849Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on Methyl 3-(2-methylpiperidin-1-yl)propanoate

Comprehensive Overview of Methyl 3-(2-methylpiperidin-1-yl)propanoate (CAS No. 767246-36-6)

Methyl 3-(2-methylpiperidin-1-yl)propanoate (CAS No. 767246-36-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This ester derivative, featuring a 2-methylpiperidine moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique structural properties make it a valuable intermediate in the development of bioactive molecules, particularly in the fields of central nervous system (CNS) therapeutics and enzyme inhibition.

The compound's molecular formula, C₁₀H₁₉NO₂, highlights its moderate complexity, which allows for versatile functionalization. Researchers are increasingly exploring its role in prodrug design, where its ester group can be hydrolyzed to release active pharmacological agents. This property aligns with current trends in sustained-release formulations, a hot topic in pharmaceutical innovation. Additionally, its lipophilic nature enhances membrane permeability, a critical factor in blood-brain barrier (BBB) penetration—a key focus area for neurodegenerative disease treatments.

In synthetic chemistry, Methyl 3-(2-methylpiperidin-1-yl)propanoate serves as a building block for heterocyclic compounds. Its piperidine ring is a common motif in FDA-approved drugs, driving demand for efficient synthesis methods. Recent publications emphasize its utility in microwave-assisted reactions and flow chemistry, reflecting the industry's shift toward greener and more efficient processes. These methodologies address growing concerns about solvent waste reduction and energy efficiency, which dominate environmental discussions in chemical manufacturing.

Analytical characterization of CAS No. 767246-36-6 typically involves HPLC-MS and NMR spectroscopy, techniques frequently searched by quality control professionals. Stability studies under varying pH and temperature conditions are also critical, as degradation products may impact efficacy. Such data is vital for regulatory submissions, particularly for compounds targeting orphan diseases—a trending niche in drug development due to expedited approval pathways.

The compound's safety profile is another area of interest. While not classified as hazardous, proper personal protective equipment (PPE) is recommended during handling, aligning with occupational safety trends. Its LD50 data and ecotoxicological parameters are often queried in academic databases, underscoring the importance of transparency in chemical safety information.

Market-wise, Methyl 3-(2-methylpiperidin-1-yl)propanoate caters to the expanding contract research organization (CRO) sector. With pharmaceutical companies outsourcing early-stage research, demand for high-purity intermediates like this has surged. Suppliers emphasizing cGMP compliance and batch-to-batch consistency rank higher in search engine results, reflecting buyer priorities.

Future research directions may explore its enantiomeric forms, as chiral resolution gains traction in asymmetric synthesis. Computational studies using molecular docking could further elucidate its interactions with biological targets, a methodology frequently discussed in AI-driven drug discovery forums. Such interdisciplinary approaches position CAS No. 767246-36-6 as a compound bridging traditional medicinal chemistry with cutting-edge technologies.